1-[(ethylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 1-[2-(ethylamino)-2-oxoethyl]pyrrole-3-carboxylic acid
• InChI: InChI=1S/C9H12N2O3/c1-2-10-8(12)6-11-4-3-7(5-11)9(13)14/h3-5H,2,6H2,1H3,(H,10,12)(H,13,14)
• InChI Key: SILZIQJKIJZFKH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1C=CC(=C1)C(=O)O
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• CAS No.: 1519392-21-2

Description

Synthesis Analysis

The synthesis of pyrrole compounds, such as 1-[(ethylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid, can be achieved through various methods. One common method is the Paal-Knorr Pyrrole Synthesis, which involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride. Another method involves the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring.

Scientific Research Applications

Synthesis and Pharmacological Potential Pyrrole derivatives have been synthesized for potential pharmacological applications, demonstrating the versatility of pyrrole compounds in drug design and development. For instance, new substituted 1H-1-pyrrolylcarboxamides with potential pharmacological interest were synthesized, showcasing the adaptability of pyrrole derivatives in creating compounds of pharmacological relevance (Bijev, Prodanova, & Nankov, 2003). These compounds were characterized using techniques like TLC, NMR, and IR spectroscopy, highlighting the synthetic accessibility of pyrrole derivatives for further pharmacological evaluation.

Chemical Transformations and Reactivity Pyrrole derivatives have been utilized in various chemical transformations, indicating their reactivity and potential as intermediates in organic synthesis. For example, methyl 1-aryl-3-cinnamoyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates were reacted with monosubstituted hydrazines to yield novel compounds, demonstrating the reactivity of pyrrole derivatives in creating complex molecular structures (Filimonov, Silaichev, Kodess, Ezhikova, & Maslivets, 2015). These reactions were characterized by NMR techniques, underscoring the utility of pyrrole derivatives in synthetic organic chemistry.

Supramolecular Chemistry and Crystal Engineering The pyrrole moiety has also found applications in supramolecular chemistry and crystal engineering. For instance, pyrrole-2-carboxylate derivatives have been studied for their ability to form robust supramolecular synthons, essential for crystal engineering applications (Yin & Li, 2006). Such studies indicate the potential of pyrrole derivatives in designing new materials with desired crystal properties.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with proteases such as the hiv-1 protease . Proteases play a crucial role in various biological processes, including digestion of ingested proteins, protein synthesis, and cell signaling.

Mode of Action

It’s worth noting that similar compounds have been observed to inhibit the action of proteases by binding to their active sites, thereby preventing them from catalyzing their respective reactions .